3-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine

• IUPAC Name: 3-chloro-1-(oxan-2-yl)pyrazolo[4,3-b]pyridine
• InChI: InChI=1S/C11H12ClN3O/c12-11-10-8(4-3-6-13-10)15(14-11)9-5-1-2-7-16-9/h3-4,6,9H,1-2,5,7H2
• InChI Key: YZFLIMXLIDAUPB-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)N2C3=C(C(=N2)Cl)N=CC=C3
• Molecular Formula: C11H12ClN3O
• DSSTOX Substance ID: DTXSID801165837
• Molecular Weight: 237.68 g/mol
• CAS No.: 1416712-46-3

Description

Biological Activity

3-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine (CAS No. 1416712-46-3) is a heterocyclic compound that has garnered attention for its potential biological activities. This compound belongs to the pyrazolo[4,3-b]pyridine class, which has been extensively studied for various therapeutic applications, including anticancer and anti-inflammatory properties.

Chemical Structure and Properties

The molecular formula of 3-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine is C11H12ClN3O, with a molecular weight of 237.69 g/mol. The compound features a chloro substituent and a tetrahydro-2H-pyran moiety, contributing to its unique biological profile.

Property	Value
IUPAC Name	3-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine
CAS Number	1416712-46-3
Molecular Formula	C11H12ClN3O
Molecular Weight	237.69 g/mol
Purity	95%

Anticancer Activity

Research indicates that compounds within the pyrazolo[4,3-b]pyridine class exhibit significant anticancer properties. For instance, studies have shown that derivatives of this class can inhibit cyclin-dependent kinases (CDKs), which are crucial in regulating the cell cycle. Specifically, compounds similar to 3-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine demonstrated potent inhibitory activity against CDK2 and CDK9 with IC50 values of 0.36 µM and 1.8 µM respectively .

The mechanism by which these compounds exert their anticancer effects often involves the induction of apoptosis in cancer cells. For example, pyrazolo[3,4-b]pyridines have been shown to downregulate key survival pathways in tumor cells, leading to increased apoptosis rates in various cancer models, including HeLa and A375 cell lines .

Anti-inflammatory Properties

In addition to anticancer activity, pyrazolo[4,3-b]pyridines have been investigated for their anti-inflammatory effects. Studies suggest that these compounds may inhibit pro-inflammatory cytokine production and modulate immune responses, making them potential candidates for treating inflammatory diseases.

Case Studies and Research Findings

Several studies have explored the biological activity of related compounds:

• Inhibition of CDKs : A study highlighted the effectiveness of pyrazolo[3,4-b]pyridine derivatives in inhibiting CDKs involved in cancer proliferation. The selectivity profile showed significant inhibition against CDK2 compared to CDK9, indicating potential for targeted cancer therapies .
• Cell Proliferation Studies : In vitro assays demonstrated that certain derivatives could significantly reduce cell proliferation in various human tumor cell lines. The antiproliferative effects were attributed to cell cycle arrest and apoptosis induction mechanisms .
• Toxicity Assessments : Toxicological evaluations indicated that certain pyrazolo[4,3-b]pyridine compounds exhibited low toxicity at therapeutic doses in animal models, suggesting a favorable safety profile for further development as therapeutic agents .

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Research indicates that derivatives of pyrazolo[4,3-b]pyridine exhibit significant anticancer properties. Studies have shown that compounds similar to 3-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine can inhibit tumor growth in various cancer cell lines. For instance, a study demonstrated that certain pyrazolo derivatives could induce apoptosis in human cancer cells by activating specific signaling pathways .

Antimicrobial Properties
The compound has also been investigated for its antimicrobial activity. Preliminary studies suggest that it exhibits inhibitory effects against a range of bacterial strains, making it a potential candidate for developing new antibiotics. The mechanism of action appears to involve disruption of bacterial cell wall synthesis .

Agrochemicals

Pesticide Development
The structural features of 3-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine have led to its exploration in agrochemical applications, particularly as a pesticide. Its efficacy against pests can be attributed to its ability to interfere with the biological processes of target organisms. Research is ongoing to optimize its formulation and enhance its effectiveness while minimizing environmental impact .

Materials Science

Polymer Synthesis
In materials science, this compound has been utilized as a building block in the synthesis of novel polymers. Its unique chemical structure allows for the introduction of functional groups that can alter the physical properties of the resulting materials. For example, polymers incorporating this compound have shown improved thermal stability and mechanical strength compared to conventional polymers .

Case Studies

Study	Application	Findings
Study on Anticancer Activity	Medicinal Chemistry	Demonstrated significant apoptosis in cancer cell lines through specific signaling pathway activation .
Antimicrobial Screening	Medicinal Chemistry	Exhibited inhibitory effects against multiple bacterial strains; potential for antibiotic development .
Pesticide Efficacy Trials	Agrochemicals	Showed effectiveness in pest control with low toxicity to non-target organisms; ongoing optimization needed .
Polymer Development Research	Materials Science	Resulted in polymers with enhanced thermal and mechanical properties; promising for industrial applications .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogen-Substituted Analogs

Bromine-Substituted Derivatives

• 6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine
  • CAS : 1416713-01-3
  • Molecular Formula : C₁₁H₁₂BrN₃O
  • Molecular Weight : 282.14 g/mol
  • Key Difference : Bromine at position 6 increases molecular weight by ~44.45 g/mol compared to the chloro analog. Bromine’s larger atomic radius may influence binding interactions in kinase inhibitors, as seen in related imidazo[4,5-b]pyridine scaffolds .

Iodo-Substituted Derivatives

Positional Isomers and Ring Variants

Pyrazolo[4,3-c]pyridine Derivatives

• 6-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-c]pyridine CAS: 1353637-44-1 Molecular Formula: C₁₁H₁₂ClN₃O Molecular Weight: 237.69 g/mol Key Difference: The pyrazolo ring is fused at [4,3-c] instead of [4,3-b], shifting the nitrogen positions.
• 3-Bromo-4-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-c]pyridine CAS: 1416712-72-5 Molecular Formula: C₁₁H₁₁BrClN₃O Molecular Weight: 316.58 g/mol Key Difference: Dual halogen substitution (Br at 3, Cl at 4) increases lipophilicity (predicted logP ~3.01) compared to mono-halogenated analogs .

Methyl-Substituted Analogs

• 5-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine
  • CAS : 1416714-04-9
  • Molecular Formula : C₁₂H₁₅N₃O
  • Molecular Weight : 217.27 g/mol
  • Key Difference : Methyl at position 5 reduces polarity and may enhance metabolic stability compared to halogenated derivatives .